2-oxo-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-oxo-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]chromene-3-carboxamide
• InChI: InChI=1S/C21H21N3O5S/c25-20(18-12-16-4-1-2-6-19(16)29-21(18)26)23-13-15-7-10-24(11-8-15)30(27,28)17-5-3-9-22-14-17/h1-6,9,12,14-15H,7-8,10-11,13H2,(H,23,25)
• InChI Key: QDKPPUVTHJUYQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=CC=CC=C3OC2=O)S(=O)(=O)C4=CN=CC=C4
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

2-oxo-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A series of compounds including 2-oxo-N-(4-oxo2-substituted phenyl-1,3-thiazolidin-3-yl)-2H-chromene-3-carboxamide were synthesized for the estimation of their biological properties. These compounds displayed significant antibacterial activity against various bacterial strains, indicating their potential in antimicrobial applications (Ramaganesh, Bodke, & Venkatesh, 2010).

Synthesis and Properties in Polymer Science

A novel monomer containing 2-oxo-2H-chromen-7-yl groups was synthesized and used to create a series of aromatic polyamides with photosensitive coumarin groups. These polyamides showed good thermal properties and potential for creating transparent, flexible, and tough films, demonstrating their utility in materials science and polymer engineering (Nechifor, 2009).

Anticancer Activity and Photophysical Properties

2-Oxo-2H-chromenylpyrazolecarboxylates, related to 2-oxo-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)-2H-chromene-3-carboxamide, were synthesized and evaluated for their anticancer activity. They showed promising results against several human cancer cell lines, indicating their potential in cancer therapy. Additionally, their photophysical properties were discussed, highlighting their relevance in biomedical imaging and diagnostics (Kumar et al., 2013).

Synthesis and Antimicrobial Evaluation

Compounds structurally related to this compound were synthesized and evaluated for their antimicrobial properties. The results showed that most of the synthesized compounds have high antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Azab, Azab, & Elkanzi, 2017).